6-(Trifluoromethoxy)-1H-benzo[d]imidazol-2-amine
Overview
Description
6-(Trifluoromethoxy)-1H-benzo[d]imidazol-2-amine, also known as TFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. TFB is a heterocyclic compound that contains a benzimidazole ring, which is a common structural motif in many biologically active molecules.
Scientific Research Applications
Electrochemical Synthesis Methods
Electrochemically initiated oxidative amination of benzoxazoles using tetraalkylammonium halides as redox catalysts is a notable application. This method leads directly to the formation of 2-aminobenzoxazoles, simplifying workup and isolation processes while reducing waste, indicating potential environmental benefits (Gao et al., 2014).
Catalytic Synthesis of Imidazoles
Silica-supported boron trifluoride (BF3·SiO2) is utilized as an efficient, readily available, and reusable catalyst for the synthesis of 1,2,4,5-tetrasubstituted imidazoles, demonstrating the compound's utility in facilitating simple and high-yield one-pot procedures (Sadeghi et al., 2008).
Novel Nanostructured Molten Salt Catalysts
The use of 2,6-dimethylpyridinium trinitromethanide {[2,6-DMPyH]C(NO2)3}, a novel nanostructured molten salt, as an efficient catalyst for the synthesis of 1,2,4,5-tetrasubstituted imidazole derivatives under solvent-free conditions exemplifies the innovative approaches being developed in the field (Zolfigol et al., 2015).
Metal-Organic Frameworks (MOFs) as Battery Materials
Research into Mn-based metal-organic frameworks (MOFs) for charge storage reveals the potential of these compounds in electrochemical applications. The study highlights the distinct topological structures and high capacities of MOFs as alkaline batteries, suggesting their use in battery-capacitor hybrid devices (Wang et al., 2019).
Solvatochromism and Antioxidant Properties
The microwave-promoted N-alkylation of triazolo-quinazolinones and its solvatochromic and antioxidant properties represent another area of application. This research underlines the potential of such compounds in the development of materials with specific optical and biological properties (Sompalle et al., 2016).
Transition-Metal-Free Amination
The development of an efficient transition-metal-free amination of benzoxazoles, using catalytic amounts of tetrabutylammonium iodide (TBAI), demonstrates the compound's utility in synthesizing 2-aminobenzoxazoles under mild conditions, offering a sustainable alternative to metal-catalyzed reactions (Froehr et al., 2011).
Properties
IUPAC Name |
6-(trifluoromethoxy)-1H-benzimidazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3N3O/c9-8(10,11)15-4-1-2-5-6(3-4)14-7(12)13-5/h1-3H,(H3,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKVNYLKKHHYCHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1OC(F)(F)F)NC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90563174 | |
Record name | 6-(Trifluoromethoxy)-1H-benzimidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90563174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
132877-27-1 | |
Record name | 6-(Trifluoromethoxy)-1H-benzimidazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=132877-27-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(Trifluoromethoxy)-1H-benzimidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90563174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.